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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 4-tert-Butylbenzenesulfonamide, including operational and disposal
plans.

Hazard Identification and Classification

4-tert-Butylbenzenesulfonamide is classified as an irritant and may cause respiratory
irritation.[1] It is essential to understand its potential hazards to implement appropriate safety
measures. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a standardized framework for hazard communication.

GHS Hazard Summary for 4-tert-Butylbenzenesulfonamide
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Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/ 2 burns and eye damage / H315:
Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation

Note: The classification may vary between suppliers. This table represents an aggregation of
available data.[2]

Personal Protective Equipment (PPE)

When handling 4-tert-Butylbenzenesulfonamide, the use of appropriate personal protective
equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.[1]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene, or Nitrile rubber).[3]
[4][5] A lab coat or impervious

clothing should be worn.[1]

Prevents skin contact, which

can cause irritation or burns.

Respiratory Protection

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, an
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator.[1]

Minimizes the inhalation of
dust particles, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is crucial for the safe handling of 4-tert-

Butylbenzenesulfonamide.

1. Preparation and Engineering Controls:

2

Ensure a well-ventilated work area. The use of a chemical fume hood is recommended.

Verify that an eyewash station and safety shower are readily accessible.[6]

Keep the container tightly closed when not in use.[1]

. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[7]

Avoid the formation and inhalation of dust.[1]
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Use appropriate tools to handle the solid material to prevent generating dust.

Wash hands thoroughly after handling.[1]

. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly sealed to prevent moisture absorption as the material may be
hygroscopic.[1]

Store away from incompatible materials, such as strong oxidizing agents.

. In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep or scoop up the spilled material without creating dust.[1]

Place the collected material into a suitable, closed container for disposal.[1]

Disposal Plan

Proper disposal of 4-tert-Butylbenzenesulfonamide and its contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

1

N

. Waste Collection:

Collect waste 4-tert-Butylbenzenesulfonamide and any contaminated materials (e.qg.,
gloves, weighing paper) in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

. Disposal Method:

Disposal should be carried out by a licensed professional waste disposal service.
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The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1]

Do not allow the product to enter drains.[1]

3. Contaminated Packaging:

Dispose of contaminated packaging as unused product.[1]

Workflow for Handling and Disposal of 4-tert-
Butylbenzenesulfonamide
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Caption: Workflow for the safe handling and disposal of 4-tert-Butylbenzenesulfonamide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b193189?utm_src=pdf-body-img
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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